Cas no 202595-67-3 (2-(Benzyloxy)-5-(chloromethyl)pyridine)

• Product Name: 2-(Benzyloxy)-5-(chloromethyl)pyridine
• CAS No: 202595-67-3
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• CID: 2663041
• PubChem ID: 22009600
• Update Time: 2025-06-08

2-(Benzyloxy)-5-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-phenylmethoxypyridine
• 2-(Benzyloxy)-5-(chloromethyl)pyridine
• CIA59567
• CS-0224566
• EN300-119980
• DTXSID60621452
• 202595-67-3
• AB59924
• 2-benzyloxy-5-chloromethyl-pyridine
• AKOS010508886
• SCHEMBL510358
• 2-benzyloxy-5-chloromethylpyridine
• JGDILQQBHGZXEG-UHFFFAOYSA-N

• Inchi： 1S/C13H12ClNO/c14-8-12-6-7-13(15-9-12)16-10-11-4-2-1-3-5-11/h1-7,9H,8,10H2
• InChI Key： JGDILQQBHGZXEG-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C=C1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 233.0607417g/mol
• Monoisotopic Mass: 233.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(Benzyloxy)-5-(chloromethyl)pyridine

Comprehensive Overview of 2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS No. 202595-67-3)

2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS No. 202595-67-3) is a versatile organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its benzyloxy and chloromethyl functional groups. Its unique structure makes it a valuable intermediate in synthesizing complex molecules, particularly in drug discovery and material science applications.

The growing interest in pyridine derivatives stems from their broad applicability in medicinal chemistry. Researchers frequently search for "2-(Benzyloxy)-5-(chloromethyl)pyridine uses" or "CAS 202595-67-3 synthesis methods" to explore its potential in developing new therapeutics. Recent studies highlight its role in creating kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance.

From a synthetic chemistry perspective, the chloromethyl group in this compound offers excellent reactivity for further modifications. This feature is particularly valuable for researchers investigating "pyridine-based building blocks" or "heterocyclic compound functionalization." The compound's stability under various conditions makes it suitable for multi-step synthetic routes, a topic frequently discussed in organic chemistry forums.

Environmental considerations have become increasingly important in chemical research. 2-(Benzyloxy)-5-(chloromethyl)pyridine has drawn attention in green chemistry discussions due to its potential for atom-economical transformations. Scientists exploring "sustainable synthesis of pyridine derivatives" often examine this compound's reactivity patterns to develop more eco-friendly protocols.

The analytical characterization of CAS 202595-67-3 typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods are crucial for quality control in pharmaceutical manufacturing, addressing common search queries like "how to analyze 2-(Benzyloxy)-5-(chloromethyl)pyridine purity." The compound's distinct spectral signatures facilitate its identification in complex mixtures.

In material science applications, the benzyloxy-pyridine moiety demonstrates interesting electronic properties. Researchers investigating "organic electronic materials" or "coordination chemistry" frequently utilize this compound as a ligand precursor. Its ability to form stable complexes with transition metals has opened new avenues in catalyst design and molecular electronics.

Storage and handling recommendations for 2-(Benzyloxy)-5-(chloromethyl)pyridine follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper precautions should be taken when working with chloromethyl compounds. This information responds to common laboratory safety queries without compromising regulatory compliance.

The commercial availability of CAS 202595-67-3 has increased significantly in recent years, reflecting its growing importance in chemical research. Suppliers often highlight its high purity grades (>98%) to meet the stringent requirements of pharmaceutical applications. This addresses frequent purchaser inquiries about "reliable sources of 2-(Benzyloxy)-5-(chloromethyl)pyridine."

Future research directions for this compound may explore its potential in bioorthogonal chemistry and click chemistry applications. The scientific community's interest in "pyridine click chemistry" and "bioconjugation techniques" suggests expanding applications for 2-(Benzyloxy)-5-(chloromethyl)pyridine in biotechnological fields.

In conclusion, 2-(Benzyloxy)-5-(chloromethyl)pyridine (CAS No. 202595-67-3) represents a valuable tool for synthetic chemists across multiple disciplines. Its structural features and reactivity profile continue to inspire innovative applications in drug discovery, materials science, and beyond, making it a compound of enduring interest in the chemical research community.